Cas no 26867-13-0 (2-Pyridinamine, 6-chloro-3-nitro-N-phenyl-)

2-Pyridinamine, 6-chloro-3-nitro-N-phenyl- structure
26867-13-0 structure
Product Name:2-Pyridinamine, 6-chloro-3-nitro-N-phenyl-
CAS No:26867-13-0
MF:C11H8ClN3O2
MW:249.653120994568
CID:1431139
PubChem ID:3785006
Update Time:2025-04-20

2-Pyridinamine, 6-chloro-3-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 6-chloro-3-nitro-N-phenyl-
    • 6-chloro-3-nitro-N-phenylpyridin-2-amine
    • XYEVAHUAWWCGGQ-UHFFFAOYSA-N
    • N-(6-chloro-3-nitro-2-pyridinyl)-N-phenylamine
    • SR-01000310090
    • SCHEMBL1600402
    • (6-chloro-3-nitro-pyridin-2-yl)-phenyl-amine
    • CHEMBL2088160
    • MS-2984
    • SR-01000310090-1
    • 2-phenylamino-6-chloro-3-nitropyridine
    • AKOS005110080
    • 26867-13-0
    • Inchi: 1S/C11H8ClN3O2/c12-10-7-6-9(15(16)17)11(14-10)13-8-4-2-1-3-5-8/h1-7H,(H,13,14)
    • InChI Key: XYEVAHUAWWCGGQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=N1)NC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.03064
  • Monoisotopic Mass: 249.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 68.06

2-Pyridinamine, 6-chloro-3-nitro-N-phenyl- Pricemore >>

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